Cas no 2183473-31-4 (BDP 630/650 maleimide)

• Product Name: BDP 630/650 maleimide
• CAS No: 2183473-31-4
• MF: C₂₉H₂₃BF₂N₄O₄S
• MW: 572.4
• CID: 4641816
• PubChem ID: 131954317
• Update Time: 2025-05-21

BDP 630/650 maleimide Chemical and Physical Properties

Names and Identifiers

• BDP 630/650 maleimide
• BP-23923
• 2-[4-[(E)-2-(2,2-difluoro-12-thiophen-2-yl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-4-yl)ethenyl]phenoxy]-N-[2-(2,5-dioxopyrrol-1-yl)ethyl]acetamide
• 2183473-31-4
• BDP630/650maleimide
• DA-71350

• Inchi： 1S/C29H23BF2N4O4S/c31-30(32)35-21(7-8-22(35)18-23-9-12-25(36(23)30)26-2-1-17-41-26)6-3-20-4-10-24(11-5-20)40-19-27(37)33-15-16-34-28(38)13-14-29(34)39/h1-14,17-18H,15-16,19H2,(H,33,37)
• InChI Key： LMIIPOTZFMFCQX-UHFFFAOYSA-N
• SMILES： [F-][B+3]1([N-]2C(=CC=C2C=C2C=CC(C3SC=CC=3)=N12)C=CC1C=CC(OCC(=O)NCCN2C(C=CC2=O)=O)=CC=1)[F-]

Computed Properties

• Exact Mass: 572.1501129g/mol
• Monoisotopic Mass: 572.1501129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų

Additional information on BDP 630/650 maleimide

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 2183473-31-4 and BDP 630/650 Maleimide

The chemical compound 2183473-31-4 and the product BDP 630/650 maleimide have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents and diagnostic tools, particularly in the areas of targeted drug delivery and bioimaging. This research brief aims to synthesize the latest findings related to these compounds, highlighting their potential applications, mechanisms of action, and future directions.

2183473-31-4 is a small molecule with a unique chemical structure that has shown promise in modulating specific biological pathways. Recent studies have explored its role as a potential inhibitor of key enzymes involved in inflammatory and oncogenic processes. The compound's ability to selectively target these enzymes while minimizing off-target effects makes it a valuable candidate for further drug development. Preliminary in vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and inflammation, paving the way for clinical trials.

BDP 630/650 maleimide, on the other hand, is a fluorescent dye conjugate widely used in bioimaging and bioconjugation applications. Its maleimide functional group allows for efficient conjugation with thiol-containing biomolecules, such as proteins and peptides, enabling precise labeling and tracking in complex biological systems. Recent advancements have leveraged BDP 630/650 maleimide for real-time imaging of cellular processes, including protein-protein interactions and intracellular trafficking. Its high photostability and minimal cytotoxicity make it an ideal tool for long-term imaging studies.

One of the most notable applications of BDP 630/650 maleimide is in the development of antibody-drug conjugates (ADCs). By conjugating the dye to monoclonal antibodies, researchers can visualize the distribution and uptake of ADCs in tumor tissues, providing critical insights into their pharmacokinetics and pharmacodynamics. This approach has been instrumental in optimizing ADC designs and improving their therapeutic efficacy. Additionally, BDP 630/650 maleimide has been employed in the study of extracellular vesicles, shedding light on their role in intercellular communication and disease progression.

The synergy between 2183473-31-4 and BDP 630/650 maleimide is an emerging area of interest. Recent studies have explored the use of these compounds in combination therapies, where 2183473-31-4 acts as a therapeutic agent and BDP 630/650 maleimide serves as a diagnostic tool. This dual-function approach not only enhances treatment precision but also enables real-time monitoring of therapeutic responses. Such innovations hold great promise for personalized medicine, where tailored treatments can be adjusted based on individual patient responses.

Despite these advancements, challenges remain in the clinical translation of 2183473-31-4 and BDP 630/650 maleimide. Issues such as bioavailability, metabolic stability, and potential immunogenicity need to be addressed to ensure their safe and effective use in humans. Ongoing research is focused on optimizing the chemical properties of these compounds to overcome these limitations. Furthermore, the development of novel delivery systems, such as nanoparticles and liposomes, is being explored to enhance their targeting efficiency and reduce side effects.

In conclusion, the compounds 2183473-31-4 and BDP 630/650 maleimide represent cutting-edge tools in chemical biology and pharmaceutical research. Their unique properties and versatile applications make them invaluable assets in the quest for innovative therapies and diagnostic techniques. As research continues to unravel their full potential, these compounds are poised to make significant contributions to the advancement of medicine and healthcare.